![molecular formula C10H9N5 B2805399 1-(Pyrazolo[1,5-a]pyrazin-4-yl)azetidine-3-carbonitrile CAS No. 2034285-69-1](/img/structure/B2805399.png)
1-(Pyrazolo[1,5-a]pyrazin-4-yl)azetidine-3-carbonitrile
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Overview
Description
1-(Pyrazolo[1,5-a]pyrazin-4-yl)azetidine-3-carbonitrile, also known as PPAC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
- Application : Compound 21, derived from pyrazolo[1,5-a]pyrazine, displays significant anticancer efficacy against HCT116 and MCF-7 cell lines. It inhibits Aurora-A kinase, making it a potential candidate for cancer therapy .
- Application : Newly synthesized pyrazolo[1,5-a]pyrazine derivatives were tested for their in vitro inhibitory activity against bacteria (Escherichia coli, Staphylococcus aureus, and Bacillus cereus) and fungi (Penicillium sp., Aspergillus fumigatus, and Syncephalastrum sp.) .
Fluorescent Probes and Imaging Agents
Anticancer Agents
Antibacterial Activity
Photophysical Properties in Material Science
Mechanism of Action
Target of Action
The primary target of 1-(Pyrazolo[1,5-a]pyrazin-4-yl)azetidine-3-carbonitrile is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment that selectively targets tumor cells .
Mode of Action
The compound interacts with CDK2, inhibiting its activity .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle progression, particularly the transition from the G1 phase to the S phase . This results in the arrest of cell division and proliferation, leading to apoptosis, or programmed cell death .
Result of Action
The compound has shown significant cytotoxic activities against various cell lines . For instance, it has demonstrated superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC50 range of (48–90 nM) compared to sorafenib . It also induced apoptosis within HCT cells .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. For instance, the pH of the environment can affect the compound’s solubility and stability . .
properties
IUPAC Name |
1-pyrazolo[1,5-a]pyrazin-4-ylazetidine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N5/c11-5-8-6-14(7-8)10-9-1-2-13-15(9)4-3-12-10/h1-4,8H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FATRYCDPIYJLQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=CN3C2=CC=N3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyrazolo[1,5-a]pyrazin-4-yl)azetidine-3-carbonitrile |
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